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Compound of Interest

Compound Name: 3-Benzoylacrylic acid

Cat. No.: B097660 Get Quote

An In-depth Technical Guide to the Physical and Solubility Properties of 3-Benzoylacrylic Acid

This guide provides a comprehensive overview of the essential physical constants and

solubility characteristics of 3-benzoylacrylic acid (CAS No. 583-06-2). Designed for

researchers, scientists, and professionals in drug development and organic synthesis, this

document synthesizes technical data with practical insights to facilitate its effective application

in a laboratory setting.

Introduction to 3-Benzoylacrylic Acid
3-Benzoylacrylic acid, systematically named (2E)-4-oxo-4-phenylbut-2-enoic acid, is an

unsaturated keto acid.[1][2] Its molecular structure features a benzoyl group and a carboxylic

acid moiety linked by a trans-alkene backbone. This unique combination of functional groups

makes it a valuable building block in organic synthesis and a subject of interest in medicinal

chemistry. Understanding its fundamental physical and solubility properties is a critical first step

for its use in designing synthetic routes, developing formulations, and conducting biochemical

assays.

Core Physical and Chemical Properties
The physicochemical properties of a compound are foundational to its handling, reactivity, and

application. The observed range in values such as melting point can often be an indicator of

sample purity, with a narrower range suggesting higher purity. The data presented below is a

consolidation of reported values from various chemical suppliers and databases.
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Table 1: Physical and Chemical Constants of 3-Benzoylacrylic Acid

Property Value Source(s)

CAS Number 583-06-2 [1][3]

Molecular Formula C₁₀H₈O₃ [1][4]

Molecular Weight 176.17 g/mol [5][6]

Appearance
White to light yellow

solid/powder
[4][7][8]

Melting Point 94-97 °C (Anhydrous) [3][4][8]

Boiling Point
~333.9 °C

(Predicted/Estimated)
[3]

Note: Decomposes before

boiling under certain

conditions.

[9]

Density ~1.2 g/cm³ (Rough estimate) [3][4]

pKa 3.43 ± 0.10 (Predicted) [4][8]
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The predicted pKa of approximately 3.43 suggests that 3-benzoylacrylic acid is a moderately

strong organic acid, a property attributable to the electron-withdrawing nature of the adjacent

carbonyl group and the resonance stabilization of the carboxylate anion.[4][8]

Solubility Profile
The solubility of 3-benzoylacrylic acid is dictated by the interplay between its polar carboxylic

acid group and its largely nonpolar benzoyl and phenyl components. This dual nature results in

limited aqueous solubility but good solubility in many organic solvents.

Table 2: Solubility of 3-Benzoylacrylic Acid in Common Solvents
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Solvent Solubility Rationale & Source(s)

Water Insoluble / Limited

The hydrophobic benzoyl

group dominates, limiting

interaction with polar water

molecules.[4][8][9][10]

Hot Water Soluble

Increased thermal energy

helps overcome the lattice

energy of the solid and

improves solvation.[4]

Ethanol Soluble

Ethanol's hydroxyl group can

hydrogen bond with the

carboxylic acid, while its ethyl

group interacts favorably with

the nonpolar parts of the

molecule.[4][9]

Ether Soluble

Diethyl ether can act as a

hydrogen bond acceptor for

the carboxylic acid proton,

facilitating dissolution.[4]

Toluene Soluble

The aromatic nature of toluene

allows for favorable π-stacking

interactions with the phenyl

ring of the solute.[1][8][10]

This solubility profile is crucial for selecting appropriate solvent systems for chemical reactions,

purification (e.g., recrystallization), and analytical characterization. For instance, its solubility in

toluene makes it suitable for reactions requiring a non-polar aromatic solvent.[1][10]

Experimental Protocol: Solubility Determination via
Isothermal Shake-Flask Method
To obtain reliable and reproducible solubility data, a standardized protocol is essential. The

isothermal shake-flask method is a gold-standard technique for determining the equilibrium
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solubility of a solid in a solvent.

Causality and Rationale
This protocol is designed to ensure that a true thermodynamic equilibrium is reached between

the undissolved solid and the saturated solution. Key controls include maintaining a constant

temperature (isothermal), ensuring sufficient time for equilibrium, and verifying the presence of

excess solid.

Step-by-Step Methodology
Preparation:

Accurately weigh an excess amount of 3-benzoylacrylic acid (e.g., 100 mg) into several

glass vials. The key is to ensure that undissolved solid remains at the end of the

experiment, confirming saturation.

Add a precise volume (e.g., 5.0 mL) of the chosen solvent to each vial.

Equilibration:

Seal the vials securely to prevent solvent evaporation.

Place the vials in an isothermal shaker bath set to the desired temperature (e.g., 25 °C).

Agitate the vials at a constant speed for a predetermined time (e.g., 24-48 hours). This

duration should be sufficient to reach equilibrium, which can be confirmed by taking

measurements at different time points (e.g., 24, 36, and 48 hours) and observing when the

concentration plateaus.

Sample Separation:

Once equilibrium is reached, allow the vials to rest in the isothermal bath for several hours

to let the excess solid settle. This minimizes the amount of solid that needs to be removed

by filtration.

Carefully withdraw an aliquot of the supernatant using a syringe.
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Immediately filter the aliquot through a chemically inert syringe filter (e.g., 0.22 µm PTFE)

into a clean, pre-weighed vial. This step is critical to remove all undissolved solid particles,

which would otherwise lead to an overestimation of solubility.

Analysis:

Accurately determine the mass of the filtered solution.

Evaporate the solvent from the vial under a stream of nitrogen or in a vacuum oven at a

moderate temperature until a constant weight of the dried solute is achieved.

Calculate the solubility as the mass of the dissolved solid per volume or mass of the

solvent (e.g., in mg/mL or g/100g ).

Alternatively, the concentration of the saturated solution can be determined using a

validated analytical method such as UV-Vis spectrophotometry or HPLC, after creating a

proper calibration curve.

Workflow Visualization
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1. Preparation

2. Equilibration

3. Separation

4. Analysis
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in isothermal shaker
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at constant temp.

Allow excess
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Withdraw supernatant
with syringe

Filter through
0.22 µm syringe filter

Determine concentration
(Gravimetric or HPLC/UV-Vis)

Calculate Solubility
(e.g., mg/mL)

Click to download full resolution via product page

Caption: Isothermal Shake-Flask Solubility Determination Workflow.
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Safety and Handling
As a laboratory chemical, 3-benzoylacrylic acid must be handled with appropriate

precautions.

Hazards: It is classified as an irritant, causing eye, skin, and respiratory tract irritation.[7][11]

It is also considered toxic if swallowed.[5][11] The oral LD50 in mice is reported as 250

mg/kg.[7]

Personal Protective Equipment (PPE): Always wear safety glasses, chemical-resistant

gloves, and a lab coat.[7] Handle in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust.[7]

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes.[7][11]

Skin: Flush skin with plenty of soap and water.[7][11]

Inhalation: Move to fresh air.[7][11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[7][11]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from

incompatible substances like strong oxidizing agents.[7][10] Recommended storage

temperatures are often between 2-8°C.[4][8]

Conclusion
3-Benzoylacrylic acid is a versatile organic compound with well-defined physical properties

and a predictable solubility profile governed by its molecular structure. Its characterization as a

crystalline solid with a melting point in the 94-97 °C range, limited aqueous solubility, and good

solubility in common organic solvents provides the necessary foundation for its application in

research and development. Adherence to standardized protocols for property determination

and strict observation of safety guidelines are paramount for its successful and safe utilization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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